Cas no 2229588-58-1 (2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• CAS No: 2229588-58-1
• MF: C₆H₁₀BrN₃O
• MW: 220.067100048065
• CID: 5786997
• PubChem ID: 165645796
• Update Time: 2025-05-25

2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229588-58-1
• 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• EN300-1925702

• Inchi： 1S/C6H10BrN3O/c1-2-10-6(5(11)3-7)8-4-9-10/h4-5,11H,2-3H2,1H3
• InChI Key： MNOLZFJIYXFXOT-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC=NN1CC)O

Computed Properties

• Exact Mass: 219.00072g/mol
• Monoisotopic Mass: 219.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol

Comprehensive Analysis of 2-Bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol (CAS No. 2229588-58-1): Properties, Applications, and Industry Insights

The compound 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol (CAS No. 2229588-58-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a bromoethanol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for triazole derivatives like 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol has surged due to their broad-spectrum applications. A 2023 market report highlighted a 12% annual growth in the fine chemicals sector, driven by innovations in small-molecule therapeutics. This compound’s CAS No. 2229588-58-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and crop protection formulations.

From a synthetic perspective, the bromoethyl moiety in 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol allows for nucleophilic substitutions, enabling the creation of alkylated triazoles with enhanced pharmacokinetic properties. Its ethanol group further facilitates solubility, a critical factor in formulation development. Industry experts emphasize its role in optimizing lead compounds for diseases such as fungal infections and metabolic disorders.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile aligns with the green chemistry trends dominating 2024 research agendas. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, addressing the pharmaceutical industry’s stringent quality control standards.

Future prospects for CAS No. 2229588-58-1 include its integration into high-throughput screening libraries and combinatorial chemistry platforms. As AI-driven molecular design gains traction, this compound’s structural features are being modeled to predict novel bioactive scaffolds. Collaborative studies between academia and biotech firms aim to unlock its potential in precision medicine.

For suppliers and distributors, ensuring batch-to-batch consistency of 2-bromo-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol is paramount. Certificates of Analysis (CoA) detailing residual solvents and isomeric purity are now industry benchmarks. This aligns with global shifts toward transparent supply chains in specialty chemicals.